Cas no 80381-22-2 (1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide)
![1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide structure](https://www.kuujia.com/scimg/cas/80381-22-2x500.png)
80381-22-2 structure
Product name:1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide
1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide Chemical and Physical Properties
Names and Identifiers
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- 1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide
- (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) 2-phenylbutanoate,iodide
- 1-Methyl-3-[(2-phenylbutanoyl)oxy]-1-azabicyclo[2.2.2]octan-1-ium iodide
- AKOS024418838
- Quinuclidinium, 3-hydroxy-1-methyl-, iodide, 2-phenylbutyrate (ester)
- DTXSID501001200
- 80381-22-2
- 3-Hydroxy-1-methyl-quinuclidinium iodide 2-phenylbutyrate (ester)
- (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) 2-phenylbutanoate;iodide
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- Inchi: InChI=1S/C18H26NO2.HI/c1-3-16(14-7-5-4-6-8-14)18(20)21-17-13-19(2)11-9-15(17)10-12-19;/h4-8,15-17H,3,9-13H2,1-2H3;1H/q+1;/p-1
- InChI Key: XMRJVBJUGDLPIJ-UHFFFAOYSA-M
- SMILES: CCC(C1=CC=CC=C1)C(=O)OC2C[N+]3(CCC2CC3)C.[I-]
Computed Properties
- Exact Mass: 415.10083g/mol
- Monoisotopic Mass: 415.10083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 367
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide Related Literature
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1. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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4. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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